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Compound of Interest

Compound Name: Artanomaloide

Cat. No.: B15295185 Get Quote

Disclaimer: This document provides safety and handling guidelines for Artanomaloide based

on general laboratory safety principles for compounds with unknown toxicological properties.

As of the date of this publication, a comprehensive Safety Data Sheet (SDS) and detailed

toxicological data for Artanomaloide (CAS: 112823-41-3) are not publicly available. All

personnel must handle this substance with the assumption that it is hazardous.

Artanomaloide is a sesquiterpenoid natural product isolated from the plant Artemisia

selengensis.[1][2] While its bioactivity, such as IL-6 inhibitory activity, is a subject of research,

its full toxicological profile has not been established.[1] Therefore, a cautious approach is

mandatory for all laboratory procedures involving this compound.

Essential Safety Information
Due to the lack of specific toxicity data, Artanomaloide must be handled as a potent,

hazardous compound. Engineering controls, appropriate personal protective equipment (PPE),

and strict protocols are essential to minimize exposure.

Known Chemical & Physical Properties

The following table summarizes the currently available data for Artanomaloide.
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Property Value Source

CAS Number 112823-41-3 [1][3][4]

Molecular Formula C₃₂H₃₆O₈ [2]

Molecular Weight 548.62 g/mol [2]

Melting Point 165-169 °C ChemicalBook

Boiling Point 760.5±60.0 °C (Predicted) ChemicalBook

Density 1.36±0.1 g/cm³ (Predicted) ChemicalBook

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[1]

BioCrick

Personal Protective Equipment (PPE)
A risk assessment must be conducted before any procedure. The following table outlines the

minimum required PPE for handling Artanomaloide in a laboratory setting.

Operation / Task Minimum Required PPE

Handling Solids (Weighing, Aliquoting)

- Full-face respirator with P100 (or FFP3)

particulate filters.- Double-nitrile gloves (or other

chemically resistant gloves).- Disposable, solid-

front lab coat or gown.- Safety goggles (if not

using a full-face respirator).- Shoe covers.

Handling Solutions (Diluting, Transferring)

- Full-face respirator with combination organic

vapor/P100 cartridges.- Double-nitrile gloves.-

Chemical-resistant apron over a lab coat.-

Safety goggles (if not using a full-face

respirator).

General Laboratory Work (Low Concentration)
- Standard lab coat.- Nitrile gloves.- Safety

glasses with side shields.
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Experimental Protocols: Safe Weighing and Dilution
This protocol details the procedure for safely weighing solid Artanomaloide powder and

preparing a stock solution. This task must be performed within a certified chemical fume hood

or a ventilated balance enclosure.

Methodology:

Preparation:

Ensure the chemical fume hood or ventilated enclosure is certified and functioning

correctly.

Cover the work surface with disposable, absorbent bench paper.

Assemble all necessary equipment: anti-static weigh boat, spatulas, vials, and solvent.

Prepare a waste container for contaminated disposables within the hood.

Donning PPE:

Put on all required PPE as specified for "Handling Solids" in the table above.

Weighing:

Carefully transfer an approximate amount of Artanomaloide powder from the primary

container to an anti-static weigh boat using a clean spatula.

Avoid any actions that could generate dust. Do not tap or drop the container.

Record the precise weight.

Dilution:

Place the weigh boat containing the powder into a pre-labeled glass vial of appropriate

size.
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Using a calibrated pipette, slowly add the desired solvent (e.g., DMSO, Acetone) along the

inside wall of the vial to rinse all powder from the weigh boat.[1]

Cap the vial securely and mix gently by inversion or vortexing until the solid is fully

dissolved.

Cleanup and Doffing PPE:

Dispose of all contaminated items (weigh boat, gloves, bench paper) in the designated

hazardous waste container within the hood.

Wipe down the spatula with a solvent-moistened cloth, allowing it to dry in the hood before

removal. Dispose of the cloth as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination.

Operational Plans and Disposal
Spill Management:

Minor Spill (Powder):

Do not sweep. Gently cover the spill with damp absorbent pads to avoid aerosolizing the

powder.

Wipe the area from the outside in with the damp pads.

Place all contaminated materials into a sealed, labeled hazardous waste bag.

Clean the area with soap and water.

Minor Spill (Liquid):

Absorb the spill with a chemical absorbent pad or spill pillow.

Place all contaminated materials into a sealed, labeled hazardous waste bag.

Clean the spill area with an appropriate solvent followed by soap and water.
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Waste Disposal:

All waste contaminated with Artanomaloide is considered hazardous.

Solid Waste: Includes contaminated gloves, gowns, weigh boats, and absorbent materials.

Must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a sealed,

labeled, and chemically compatible hazardous waste container. Do not mix with other waste

streams unless approved by your institution's environmental health and safety (EHS) office.

Sharps: Contaminated needles or pipette tips must be disposed of in a designated sharps

container for hazardous chemical waste.

All waste must be disposed of in accordance with federal, state, and local regulations.[1]

Consult your institution's EHS department for specific procedures.

Workflow and Safety Logic
The following diagram illustrates the essential workflow for safely handling and disposing of

Artanomaloide.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal
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Caption: Workflow for Safe Handling and Disposal of Artanomaloide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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